Cas no 1346603-28-8 (TAK-901-d3)

• Product Name: TAK-901-d3
• CAS No: 1346603-28-8
• MF: C₂₈H₃₂N₄O₃S
• MW: 507.662170410156
• CID: 4552223
• PubChem ID: 71752286
• Update Time: 2024-11-06

TAK-901-d3 Chemical and Physical Properties

Names and Identifiers

• TAK-901-d3
• 5-(3-ethylsulfonylphenyl)-3,8-dimethyl-N-[1-(trideuteriomethyl)piperidin-4-yl]-9H-pyrido[2,3-b]indole-7-carboxamide
• DA-58260
• HY-12201S
• 1346603-28-8
• CS-0200788

• Inchi： 1S/C28H32N4O3S/c1-5-36(34,35)21-8-6-7-19(14-21)23-15-22(28(33)30-20-9-11-32(4)12-10-20)18(3)26-25(23)24-13-17(2)16-29-27(24)31-26/h6-8,13-16,20H,5,9-12H2,1-4H3,(H,29,31)(H,30,33)/i4D3
• InChI Key： WKDACQVEJIVHMZ-GKOSEXJESA-N
• SMILES： N1C2=C(C(C3=CC=CC(S(CC)(=O)=O)=C3)=CC(C(NC3CCN(C([2H])([2H])[2H])CC3)=O)=C2C)C2=CC(C)=CN=C12

Computed Properties

• Exact Mass: 507.23834231g/mol
• Monoisotopic Mass: 507.23834231g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 884
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Alpha carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Alpha carbolines